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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Disperse Red
153 in the dyeing of polyester fabrics. The information is compiled to assist researchers in

understanding and applying this dye in various textile and material science contexts. Disperse
Red 153, a bright red monoazo dye, is suitable for polyester and its blends, offering good

dyeing performance and fastness properties. It can be applied through various methods,

including high-temperature exhaust, Thermosol, and supercritical carbon dioxide dyeing.

Dye Properties
Disperse Red 153 is characterized as a medium-energy disperse dye.[1] It is soluble in

acetone, chloroform, and dimethylformamide (DMF), presenting as a deep red powder.[2][3]

This dye is primarily used for polyester, acetate, and polyamide fibers, as well as for printing on

polyester.[2]

Data Presentation
Table 1: Colorfastness Properties of Disperse Red 153
on Polyester
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Fastness Property AATCC Grade Test Method

Light (Xenon Arc) 5 AATCC 16

Washing 4 AATCC 61 (2A)

Crocking (Rubbing) - Dry 3-4 AATCC 8

Crocking (Rubbing) - Wet 4 AATCC 8

Sublimation 4 AATCC 117

Perspiration 5 AATCC 15

Ironing 5 AATCC 133

Source: Data compiled from multiple supplier technical data sheets.

Table 2: Recommended Dyeing Parameters for Polyester
Dyeing Method Temperature Time pH Auxiliaries

High-

Temperature

Exhaust

130°C 30-60 min 4.5-5.5

Dispersing

agent, pH buffer

(e.g., acetic acid)

Thermosol 190-220°C 60-90 sec -
Migration

inhibitor

Supercritical

CO2
80-140°C 20-40 min - None required

Source: Compiled from various dyeing process descriptions.

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester with Disperse Red 153
This protocol describes a standard laboratory-scale high-temperature exhaust dyeing process

for polyester fabric.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Equipment:

Polyester fabric (scoured and pre-wetted)

Disperse Red 153

Dispersing agent

Acetic acid (or other suitable pH buffer)

High-temperature dyeing apparatus (e.g., laboratory infrared dyeing machine)

Beakers, graduated cylinders, and a magnetic stirrer

Spectrophotometer for color measurement (optional)

Procedure:

Dye Bath Preparation:

Prepare a stock solution of Disperse Red 153 by pasting the required amount of dye with

a small amount of dispersing agent and then adding warm water.

Fill the dye bath with water to the desired liquor ratio (e.g., 10:1).

Add the dye stock solution and dispersing agent (e.g., 1 g/L) to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Process:

Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C.

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C/min.

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.

Cool the dye bath down to 60-70°C.
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After-treatment (Reduction Clearing):

Rinse the dyed fabric thoroughly with hot water.

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium

hydroxide.

Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface dye.

Rinse the fabric with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid.

Finally, rinse with cold water and dry.

Protocol 2: Thermosol Dyeing of Polyester with
Disperse Red 153
This protocol outlines the continuous Thermosol dyeing process, suitable for larger fabric

quantities.

Materials and Equipment:

Polyester fabric

Disperse Red 153

Migration inhibitor

Padding mangle

Infrared or hot flue dryer

Thermosol unit (baking chamber)

Washing and rinsing range

Procedure:
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Padding:

Prepare a padding liquor containing the dispersed Disperse Red 153 and a migration

inhibitor.

Pass the polyester fabric through the padding liquor in a padding mangle to ensure even

application.

Drying:

Dry the padded fabric in an infrared or hot flue dryer at a temperature around 100-120°C.

Care must be taken to avoid dye migration during this step.

Thermofixation:

Pass the dried fabric through a Thermosol unit at a high temperature, typically between

190°C and 220°C, for 60-90 seconds. This step allows the dye to sublime and diffuse into

the polyester fibers.

Washing:

After thermofixation, the fabric is passed through a washing range to remove any unfixed

dye and auxiliary chemicals. This may include a reduction clearing step as described in

the exhaust dyeing protocol.

Protocol 3: Supercritical Carbon Dioxide (scCO2) Dyeing
of Polyester with Disperse Red 153
This protocol describes an environmentally friendly, waterless dyeing method.

Materials and Equipment:

Polyester fabric

Disperse Red 153 (crude dye may be more effective)

Supercritical CO2 dyeing apparatus
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Procedure:

Loading:

Place the polyester fabric and the required amount of Disperse Red 153 into the dyeing

vessel of the supercritical CO2 machine.

Dyeing Cycle:

Pressurize the vessel with CO2 to the desired pressure (e.g., 17-29 MPa).

Heat the vessel to the dyeing temperature (e.g., 80-140°C).

Maintain these conditions for the dyeing duration (e.g., 20-40 minutes). The supercritical

CO2 acts as the solvent, dissolving the disperse dye and transporting it into the polyester

fibers.

Depressurization and Cooling:

After the dyeing cycle, the pressure is released, and the CO2 is recycled. The dye

precipitates out of the gaseous CO2 and remains fixed within the fibers.

Cool the vessel and remove the dyed fabric. No extensive washing is typically required as

unfixed dye is minimal.

Visualizations

Fabric & Dye Preparation

High-Temperature Exhaust Dyeing Post-Treatment

Scour Polyester Pre-wet Fabric

Load Fabric (60°C)

Prepare Dye Paste Prepare Dye Bath

Heat to 130°C Hold for 30-60 min Cool to 70°C Hot Rinse Reduction Clearing (80°C) Rinse & Neutralize Dry
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Click to download full resolution via product page

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Caption: Logical Relationship in Disperse Dyeing of Polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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